N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cinnamamide hydrochloride

• IUPAC Name: (E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-phenylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C23H25N3O3S.ClH/c1-28-19-8-9-21-20(17-19)24-23(30-21)26(12-11-25-13-15-29-16-14-25)22(27)10-7-18-5-3-2-4-6-18;/h2-10,17H,11-16H2,1H3;1H/b10-7+
• InChI Key: KPQCYHQXWYIUPK-HCUGZAAXSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C=CC4=CC=CC=C4.Cl
• Isomeric SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)/C=C/C4=CC=CC=C4.Cl
• Molecular Formula: C23H26ClN3O3S
• Molecular Weight: 460.0 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cinnamamide hydrochloride, also known as BIX-01294, is a chemical compound that has been the focus of extensive scientific research. This compound is a potent inhibitor of G9a, a histone methyltransferase that plays a crucial role in the regulation of gene expression. BIX-01294 has been shown to have a wide range of applications in the field of epigenetics, and its potential therapeutic uses are currently being explored.

Scientific Research Applications

Antifungal and Immunostimulatory Properties

A study conducted by Chen et al. (2019) found that compounds related to N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cinnamamide hydrochloride demonstrated potent in vivo antifungal activities. Specifically, these compounds were effective against Pseudoperonspera cubensis and Botrytis cinerea. Interestingly, they also triggered the accumulation of defense-related gene expression in plants, suggesting their potential as fungicides with both direct antifungal properties and plant innate immunity stimulation abilities (Chen et al., 2019).

Pharmaceutical Analysis

Burykin et al. (2014) developed analytical methods for a compound structurally similar to N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)cinnamamide hydrochloride. They focused on capillary zone electrophoresis and gas chromatography, indicating the importance of accurate analytical techniques in assessing the quality and purity of pharmaceutical preparations containing such compounds (Burykin et al., 2014).

Anticancer Potential

Ding et al. (2012) explored the cytotoxicity of similar compounds against human cancer cell lines, including HepG2 and MDA-MB-231. They found that certain derivatives showed potential as inhibitors against these cancer cell lines, suggesting a possible avenue for anticancer drug development (Ding et al., 2012).

Vasorelaxant Properties

Hassan et al. (2014) synthesized benzofuran-morpholinomethyl-pyrazoline hybrids, which are structurally related to the compound of interest. These compounds exhibited significant vasorelaxant properties, potentially useful for treating cardiovascular disorders (Hassan et al., 2014).